
Chemical Identity and Systematic Naming

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-acetoxy EPT

CAS No.: 2750249-90-0

Cat. No.: S11217290

Get Quote

4-AcO-EPT is a synthetic substituted tryptamine. The table below consolidates its key identifying

information.

Property Description

Systematic (IUPAC) Name 3-{2-[Ethyl(propyl)amino]ethyl}-1H-indol-4-yl acetate [1] [2] [3]

Other Chemical Names 4-Acetoxy-N-ethyl-N-propyltryptamine [2] [3]; 4-AcO-EPT [3]

Chemical Formula C₁₇H₂₄N₂O₂ [1] [2] [3]

Molecular Weight 288.39 g/mol [2] [3]

CAS Registry Number Information not located in search results

Structural and Pharmacological Profile

4-AcO-EPT is researched for its potential as a psychedelic prodrug and its value in structure-activity

relationship (SAR) studies.

Structural Analogy to Psilocybin: This compound is a 4-substituted dialkyltryptamine. It differs from

psilocybin in two key structural aspects [4]:
The 4-position ester is an acetoxy (AcO) group instead of a phosphoryloxy (PO) group.
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The alkyl groups on the terminal amine are ethyl and propyl, instead of two methyl groups (as

in DMT).
Prodrug Properties: Modifying the 4-position ester significantly alters the hydrolysis rate in vivo.

Replacing the phosphate ester in psilocybin with an acetate group, as in 4-AcO-EPT, can markedly
increase the rate of conversion to the active metabolite (the 4-hydroxy compound, 4-HO-EPT) [4].

Chemical Characterization: Recent crystallography research has clarified that 4-AcO-EPT in its
fumarate form is a fumarate salt that is also a fumaric acid adduct, not a simple hydrofumarate.

This accurate characterization is critical for correct interpretation in all downstream research [4].

Research and Experimental Context

The following workflow outlines the general experimental scope for characterizing a novel tryptamine like

4-AcO-EPT, based on the information available.
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Generalized experimental workflow for novel tryptamine characterization, based on research contexts for 4-

AcO-EPT [4].

Key Experimental Findings
Crystallography: A key methodological step is the publication of a crystal structure for "Bis(4-

acetoxy-N-ethyl-N–n-propyltryptammonium) fumarate–fumaric acid (1/1)" to unambiguously
define the compound's chemical structure [4].

SAR Studies: Research involves systematically comparing the chemical and biological
properties of 4-AcO-EPT against benchmarks like psilocybin (4-PO-DMT) and psilacetin (4-
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AcO-DMT) to understand the effects of different N-alkyl and 4-position ester substitutions [4].

Regulatory Status

United States: 4-AcO-EPT is not explicitly scheduled. However, it may be considered an analogue of
DMT (a Schedule I drug). Therefore, its sale for human consumption could be prosecuted under the

Federal Analogue Act [5].
United Kingdom: The compound is explicitly illegal under the Psychoactive Substances Act of
2016 [5].

Research Implications and Future Directions

The study of 4-AcO-EPT is part of a broader effort to design improved psychedelic therapeutics.

Therapeutic Optimization: Natural psychedelics like psilocybin are not necessarily optimized for
clinical use. Research on analogs like 4-AcO-EPT aims to create new molecules with tailored

properties, such as better bioavailability, different effect durations, or reduced side effects [4].
Importance of Accurate Characterization: The initial mischaracterization of its fumarate salt form

highlights that fundamental chemical characterization is a critical first step, as errors compromise all
subsequent pharmacological and clinical data [4].

Conclusion

In summary, 4-AcO-EPT (3-{2-[Ethyl(propyl)amino]ethyl}-1H-indol-4-yl acetate) is a research chemical in

the tryptamine class. Its primary research significance lies in its role as a tool for SAR studies and the

investigation of prodrug properties, with the goal of developing next-generation psychedelic therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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